Cas no 19197-45-6 (2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one)

2-Chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one is a specialized organic compound featuring a benzothiazepine core with a chloroacetyl substituent. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic chemistry, particularly in the development of pharmacologically active molecules. The presence of the chloroacetyl group allows for nucleophilic substitution reactions, enabling the formation of amides, esters, or other derivatives. Its rigid benzothiazepine scaffold may contribute to binding affinity in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its potential reactivity. Suitable for research use, it serves as a versatile intermediate in organic synthesis and drug discovery.

2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one structure

19197-45-6 structure

Product Name:2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one

CAS No:19197-45-6

MF:C₁₂H₁₄ClNOS

MW:255.763660907745

CID:3107546

PubChem ID:4868376

Update Time:2025-05-27

2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 5-(chloroacetyl)-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
- 2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one
- G38067
- EN300-11061
- 2-chloro-1-(2-methyl-3,4-dihydro-2H-1,5-benzothiazepin-5-yl)ethanone
- SR-01000058771-1
- Z57032588
- 978-672-8
- SR-01000058771
- CS-0222186
- 19197-45-6
- AKOS030698909
- Inchi： 1S/C12H14ClNOS/c1-9-6-7-14(12(15)8-13)10-4-2-3-5-11(10)16-9/h2-5,9H,6-8H2,1H3
- InChI Key： MFYHLMUCVPLQCC-UHFFFAOYSA-N
- SMILES： ClCC(N1C2C=CC=CC=2SC(C)CC1)=O

Computed Properties

Exact Mass: 255.048
Monoisotopic Mass: 255.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.6A^2
XLogP3: 3

2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-11061-0.05g	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	0.05g	$46.0	2023-10-27
Enamine	EN300-11061-0.1g	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	0.1g	$73.0	2023-10-27
Enamine	EN300-11061-0.25g	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	0.25g	$105.0	2023-10-27
Enamine	EN300-11061-0.5g	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	0.5g	$197.0	2023-10-27
Enamine	EN300-11061-1.0g	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	1.0g	$284.0	2023-02-09
Enamine	EN300-11061-2.5g	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	2.5g	$558.0	2023-10-27
Enamine	EN300-11061-5.0g	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	5.0g	$825.0	2023-02-09
Enamine	EN300-11061-10.0g	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	10.0g	$1224.0	2023-02-09
1PlusChem	1P019KJE-50mg	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	50mg	$116.00	2024-06-17
1PlusChem	1P019KJE-100mg	2-chloro-1-(2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one	19197-45-6	95%	100mg	$148.00	2024-06-17